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Compound of Interest

Compound Name: 4-Chloro-3-methylbenzaldehyde

CAS No.: 101349-71-7

Cat. No.: B052831

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of 4-Chloro-3-methylbenzaldehyde are critical for ensuring

laboratory safety and environmental protection. This guide provides a comprehensive, step-by-

step procedure for its disposal, grounded in safety data sheet (SDS) recommendations.

Adherence to these protocols will minimize risks and ensure compliance with safety

regulations.

Hazard Summary
4-Chloro-3-methylbenzaldehyde is a chemical compound that presents several hazards. It is

harmful if swallowed, comes into contact with skin, or is inhaled.[1] It is also known to cause

skin and serious eye irritation.[1]

Quantitative Hazard Data
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Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin.[1]

Acute Toxicity, Inhalation Category 4 Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2A
Causes serious eye irritation.

[1]

Experimental Protocol: Disposal Procedure
This protocol outlines the necessary steps for the safe disposal of 4-Chloro-3-
methylbenzaldehyde, including the required personal protective equipment (PPE), spill

cleanup measures, and waste containment.

1. Personal Protective Equipment (PPE)

Before handling 4-Chloro-3-methylbenzaldehyde for disposal, ensure the following PPE is

worn:

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat.

Respiratory Protection: In case of inadequate ventilation, use a NIOSH/MSHA-approved

respirator.

2. Spill Cleanup Procedure

In the event of a spill, follow these steps:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.
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Containment: For larger spills, dike the area to prevent spreading. For smaller spills, proceed

directly to absorption.

Absorb Spill: Use an inert, non-combustible absorbent material such as dry sand or earth to

absorb the spilled chemical.

Collect Waste: Carefully sweep or shovel the absorbed material into a suitable, labeled

container for chemical waste. Use spark-proof tools if the substance is in a flammable

solvent.

Decontaminate Area: Clean the spill area thoroughly with soap and water.

Dispose of Contaminated Materials: All contaminated materials, including absorbent, gloves,

and cleaning materials, must be disposed of as hazardous waste.

3. Waste Disposal

Waste Characterization: 4-Chloro-3-methylbenzaldehyde waste is considered hazardous.

Do not dispose of it down the drain or in regular trash.

Containerization:

Place solid waste into a clearly labeled, sealed container specifically designated for

hazardous chemical waste.

For liquid waste (e.g., solutions), use a compatible, leak-proof container. The first rinse of

any container that held the chemical should be collected as hazardous waste. For highly

toxic chemicals, the first three rinses must be collected.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "4-Chloro-3-methylbenzaldehyde."

Storage: Store the sealed waste container in a cool, dry, well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Final Disposal: Arrange for the collection of the hazardous waste by a licensed

environmental disposal company. Follow all local, state, and federal regulations for
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hazardous waste disposal. It is often recommended to send this type of chemical to an

authorized incinerator equipped with an afterburner and flue gas scrubber.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 4-Chloro-3-
methylbenzaldehyde.
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Caption: Disposal workflow for 4-Chloro-3-methylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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